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Compound of Interest

Compound Name: Cholesteryl Petroselinate

Cat. No.: B15601930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cholesteryl cis-6-octadecenoate,

also known as cholesteryl petroselinate. It covers its fundamental physicochemical

properties, detailed experimental protocols for its synthesis and analysis, and its role in

biological systems, particularly in cellular signaling and its application in drug delivery systems.

Core Data Presentation
This section summarizes the key quantitative data for cholesteryl cis-6-octadecenoate. While

specific experimental values for some properties of this particular ester are not readily available

in the literature, data for structurally similar cholesteryl esters are provided for comparative

purposes.
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Property Value Reference/Note

Molecular Weight 651.1 g/mol [1]

Molecular Formula C45H78O2 [1]

CAS Number 19485-80-4 [1]

Physical State
Likely a white or off-white solid

at room temperature.

Based on properties of similar

cholesteryl esters.

Melting Point

Not specifically reported.

Cholesteryl esters exhibit

complex phase behavior with

crystal and liquid crystal

transitions.[2][3] For

comparison, Cholesteryl

Palmitate has a melting point

of 75-77 °C.

Boiling Point
Not reported due to thermal

lability.

Solubility

Expected to be soluble in

nonpolar organic solvents like

chloroform, ether, and toluene,

and insoluble in water.

Based on general solubility of

cholesteryl esters.

Liquid Crystal Phase

Forms a monotropic

cholesteric liquid crystal phase.

[2]

It does not form a smectic

phase.[2][3]

Chemical Structure
The structure of cholesteryl cis-6-octadecenoate consists of a cholesterol molecule esterified

with petroselinic acid (cis-6-octadecenoic acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15601930?utm_src=pdf-body-img
https://www.benchchem.com/product/b15601930?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. larodan.com [larodan.com]

2. mriquestions.com [mriquestions.com]

3. Physical properties of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Cholesteryl cis-6-
octadecenoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601930#cholesteryl-cis-6-octadecenoate-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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